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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B1672394

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for performing Chromatin

Immunoprecipitation (ChIP) to investigate the genomic localization of the BRPF1 protein,

utilizing the selective BRPF1 bromodomain inhibitor, GSK-5959. This document includes a

comprehensive experimental protocol, data presentation tables, and diagrams to illustrate the

underlying signaling pathway and experimental workflow.

Introduction
GSK-5959 is a potent and selective, cell-permeable inhibitor of the BRPF1 (Bromodomain and

PHD Finger Containing 1) bromodomain, with an in vitro IC50 of approximately 80 nM.[1][2][3]

BRPF1 is a scaffolding protein that plays a crucial role in the assembly and function of the MOZ

(Monocytic Leukemia Zinc Finger Protein) and MORF (MOZ-Related Factor) histone

acetyltransferase (HAT) complexes.[4] These complexes are involved in the acetylation of

histones, a key epigenetic modification associated with active gene transcription.[5][6] By

inhibiting the BRPF1 bromodomain, GSK-5959 prevents the recruitment of the MOZ/MORF

complexes to specific chromatin regions, thereby modulating gene expression.[3]
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ChIP is a powerful technique used to determine the genomic locations where a specific protein,

such as BRPF1, is bound.[7] This protocol details the use of GSK-5959 as a chemical probe to

study the role of the BRPF1 bromodomain in chromatin binding and gene regulation.

Data Presentation
Table 1: GSK-5959 Properties and Recommended Concentrations

Parameter Value Reference

Target BRPF1 Bromodomain [1][3]

In Vitro IC50 ~80 nM [1][2]

Cellular EC50 (NanoBRET) ~0.98 µM [1][2]

Recommended Cellular

Concentration Range
0.5 - 5 µM [8]

Recommended Treatment

Time (for ChIP)

4 - 24 hours (optimization

recommended)
N/A

Table 2: Selectivity of GSK-5959

Bromodomain Selectivity vs. BRPF1 Reference

BRPF2 >100-fold [1]

BRPF3 >1000-fold [1]

BET Family Bromodomains >100-fold [2]

Signaling Pathway
The following diagram illustrates the role of BRPF1 within the MOZ/MORF histone

acetyltransferase complex and the mechanism of inhibition by GSK-5959. BRPF1 acts as a

scaffold, bringing together the catalytic subunit (MOZ/MORF) and other components like ING5

and MEAF6. The bromodomain of BRPF1 recognizes acetylated histones, tethering the

complex to chromatin and leading to further histone acetylation and gene activation. GSK-5959
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competes with acetylated histones for binding to the BRPF1 bromodomain, displacing the

complex from chromatin and inhibiting downstream signaling.

Mechanism of BRPF1 and Inhibition by GSK-5959
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Caption: BRPF1-MOZ/MORF complex signaling and GSK-5959 inhibition.
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Experimental Protocol: Chromatin
Immunoprecipitation using GSK-5959
This protocol is adapted from standard ChIP procedures and includes specific steps for the

incorporation of GSK-5959.[7] Optimization may be required for specific cell types and

experimental conditions.
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GSK-5959 ChIP Experimental Workflow

Start: Cell Culture

1. GSK-5959 Treatment

2. Cross-linking with Formaldehyde

3. Cell Lysis and Nuclei Isolation

4. Chromatin Sonication

5. Immunoprecipitation with anti-BRPF1 Antibody

6. Washing

7. Elution

8. Reverse Cross-linking

9. DNA Purification

10. Downstream Analysis (qPCR, ChIP-seq)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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